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Compound of Interest

Compound Name: 2-(Methoxymethyl)furan

Cat. No.: B088890

This technical guide provides an in-depth overview of the chemical properties, synthesis, and
analysis of 2-(methoxymethyl)furan, a heteroaromatic compound with applications in
research and as a flavoring agent. This document is intended for researchers, scientists, and
professionals in drug development and chemical synthesis.

Core Chemical Properties

2-(Methoxymethyl)furan, also known as furfuryl methyl ether, is an organic compound
belonging to the furan derivatives and ethers class.[1] Its fundamental chemical properties are
summarized in the table below.
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Property Value Source
Molecular Formula C6H802 [2][3]
Molecular Weight 112.13 g/mol [1]
Average Molecular Weight 112.1265 g/mol [2][3]
Monoisotopic Molecular

Weight 112.0524295 Da [3]

CAS Registry Number 13679-46-4 [1][2]
IUPAC Name 2-(methoxymethyl)furan [2][3]
Boiling Point 112°C [4]
Density 1.052 g/cm3 [4]

Experimental Protocols

Detailed experimental data for 2-(methoxymethyl)furan can be found in various chemical
databases. Spectroscopic information, including Infrared (IR) and Mass Spectrometry (MS)
data, is available through the NIST WebBook, which is crucial for the identification and
characterization of the compound.[2]

Synthesis of 2-(Methoxymethyl)furan:

While specific, detailed experimental protocols for the synthesis of 2-(methoxymethyl)furan
are not readily available in the provided search results, a common synthetic route can be
inferred from its precursors. A plausible method involves the Williamson ether synthesis,
reacting furfuryl alcohol with a methylating agent in the presence of a base.

e Precursors: Furfural, Methanol[4]
e Reaction Type: Etherification

lllustrative Synthesis Pathway:
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The following diagram outlines a potential synthetic pathway for 2-(methoxymethyl)furan from
furfural. This pathway involves the reduction of furfural to furfuryl alcohol, followed by
etherification with methanol.

Reduction Etherification
Furfural L (©.0. NaBHA) Furfuryl Alcohol (Methanol, Acid Catalyst) , 2-(Methoxymethyl)furan

Click to download full resolution via product page

A potential two-step synthesis of 2-(Methoxymethyl)furan from furfural.

Analytical Methods

The analysis and characterization of 2-(methoxymethyl)furan typically involve standard
analytical techniques in organic chemistry:

¢ Gas Chromatography (GC): Due to its volatility, GC is a suitable method for separating and
analyzing 2-(methoxymethyl)furan. The NIST WebBook lists available gas chromatography
data for this compound.[2]

e Mass Spectrometry (MS): Electron ionization mass spectrometry data is available, which can
be used to determine the molecular weight and fragmentation pattern, aiding in structural
elucidation.[2]

« Infrared Spectroscopy (IR): IR spectroscopy can be used to identify the functional groups
present in the molecule, such as the ether linkage and the furan ring. The NIST WebBook
also provides access to IR spectrum data for this compound.[2]

This guide serves as a foundational resource for professionals working with 2-
(methoxymethyl)furan. For further detailed experimental procedures and safety information,
consulting the referenced databases and relevant scientific literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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